Cas no 153959-55-8 (3'-Methyl-1,1'-biphenyl-2-carbonitrile)

3'-Methyl-1,1'-biphenyl-2-carbonitrile structure
153959-55-8 structure
Product Name:3'-Methyl-1,1'-biphenyl-2-carbonitrile
CAS No:153959-55-8
MF:C14H11N
MW:193.243843317032
CID:1328610
PubChem ID:1394243
Update Time:2025-04-20

3'-Methyl-1,1'-biphenyl-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-2-carbonitrile, 3'-methyl-
    • SCHEMBL5003746
    • AKOS004118742
    • 153959-55-8
    • 2-cyano-3'-methyl-1,1'-biphenyl
    • BITRDALNSYHNBR-UHFFFAOYSA-N
    • 2-(3-methylphenyl)benzonitrile
    • 2-(3-methylphenyl)-benzonitrile
    • 2-(m-Tolyl)benzonitrile
    • 3'-Methyl[1,1'-biphenyl]-2-carbonitrile
    • DB-111519
    • 3'-Methyl-[1,1'-biphenyl]-2-carbonitrile
    • 3'-Methyl-1,1'-biphenyl-2-carbonitrile
    • MDL: MFCD05979288
    • Inchi: 1S/C14H11N/c1-11-5-4-7-12(9-11)14-8-3-2-6-13(14)10-15/h2-9H,1H3
    • InChI Key: BITRDALNSYHNBR-UHFFFAOYSA-N
    • SMILES: N#CC1C=CC=CC=1C1C=CC=C(C)C=1

Computed Properties

  • Exact Mass: 193.08923
  • Monoisotopic Mass: 193.089149355g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • PSA: 23.79

3'-Methyl-1,1'-biphenyl-2-carbonitrile Pricemore >>

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